Proglumetacin
Overview
Description
Proglumetacin, also known as Afloxan, Protaxon, and Proxil, is a nonsteroidal anti-inflammatory drug (NSAID). It is metabolized in the body to indometacin and proglumide, a drug with antisecretory effects that helps prevent injury to the stomach lining . It is an orally active and potent cyclo-oxygenase inhibitor .
Molecular Structure Analysis
The molecular formula of Proglumetacin is C46H58ClN5O8. It has a molar mass of 844.45 g/mol . The IUPAC name is 3-{4-[2-({[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetyl}oxy)ethyl]piperazin-1-yl}propyl N2-benzoyl-N,N-dipropyl-α-glutaminate .Scientific Research Applications
Proglumetacin has been found effective in treating rheumatoid disorders, with 80% of cases showing "good" or "very good" efficacy. It also demonstrated good tolerance in 86% of patients (Benvenuti, Albanese, & Pagliara, 1983).
It has shown significant efficacy in treating soft-tissue rheumatisms, including painful shoulder, tendinitis, epicondylitis, and minor traumas (Brodsky, Bruhwyler, & Famaey, 1994).
A study comparing proglumetacin with naproxen in the treatment of rheumatoid arthritis found that proglumetacin was more effective in reducing morning stiffness, articular inflammation score index, and erythrocyte sedimentation rate (Bozsóky & Zahumenszky, 1982).
Proglumetacin was assessed for its efficacy in patients with rheumatoid arthritis, showing significant improvement in the majority of cases (55%) with a low incidence of side-effects (Murelli & Ligniere, 1984).
Its short-term effectiveness in treating osteoarthritis was observed, with significant improvements in pain at rest, joint mobility, and morning stiffness, and very good tolerance (Marcolongo, Giordano, & Fioravanti, 1983).
Proglumetacin was also used in maintenance therapy for rheumatoid arthritis and osteoarthrosis, showing progressive improvement in various parameters like pain, articular tenderness, and morning stiffness (Bozsóky & Zahumenszky, 1983).
Mechanism of Action
Proglumetacin’s primary mechanism of action is its inhibition of the cyclooxygenase (COX) enzyme. COX has a role in prostaglandin production, which are mediators of inflammation, pain, and fever .
Relevant Papers There are several papers that discuss Proglumetacin. One paper discusses its use as an analgesic anti-inflammatory treatment for orthopedic and traumatologic pathology . Another paper discusses its use in rheumatoid arthritis . A third paper discusses its comparison with naproxen in reducing morning stiffness and inflammation in chronic rheumatoid arthritis patients .
properties
IUPAC Name |
3-[4-[2-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyethyl]piperazin-1-yl]propyl 4-benzamido-5-(dipropylamino)-5-oxopentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C46H58ClN5O8/c1-5-21-51(22-6-2)46(57)40(48-44(55)34-11-8-7-9-12-34)18-20-42(53)59-29-10-23-49-24-26-50(27-25-49)28-30-60-43(54)32-38-33(3)52(41-19-17-37(58-4)31-39(38)41)45(56)35-13-15-36(47)16-14-35/h7-9,11-17,19,31,40H,5-6,10,18,20-30,32H2,1-4H3,(H,48,55) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTXGHCGBYMQQIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)C(CCC(=O)OCCCN1CCN(CC1)CCOC(=O)CC2=C(N(C3=C2C=C(C=C3)OC)C(=O)C4=CC=C(C=C4)Cl)C)NC(=O)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C46H58ClN5O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0048842 |
Source
|
| Record name | Proglumetacin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0048842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
844.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Proglumetacin | |
CAS RN |
57132-53-3 |
Source
|
| Record name | Proglumetacin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57132-53-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Proglumetacin [INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057132533 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Proglumetacin | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13527 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Proglumetacin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0048842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | PROGLUMETACIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FV919079LU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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